Cas no 1805288-45-2 (3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine
• CAS No: 1805288-45-2
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4806787
• Update Time: 2025-06-08

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C8H4BrF2N3O2/c9-1-4-6(2-12)13-3-5(8(10)11)7(4)14(15)16/h3,8H,1H2
• InChI Key： NTPGHICKGDXEMZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=NC=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.9
• Topological Polar Surface Area: 82.5

Additional information on 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine

Introduction to 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine (CAS No. 1805288-45-2)

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine, identified by its CAS number 1805288-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromomethyl group, a cyano substituent, a difluoromethyl moiety, and a nitro group, contribute to its unique reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The bromomethyl functional group at the 3-position of the pyridine ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. The cyano group at the 2-position introduces a polar character to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, making it a desirable feature in medicinal chemistry.

The nitro group at the 4-position contributes to the electron-withdrawing nature of the molecule, which can affect its electronic properties and reactivity. In pharmaceutical applications, nitro groups can be reduced to amines, providing another avenue for further chemical modification. The combination of these functional groups makes 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine a versatile building block for the synthesis of novel compounds with potential therapeutic benefits.

Recent research in the field of medicinal chemistry has highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural diversity of pyridine derivatives allows for fine-tuning of their pharmacological profiles by modifying various substituents on the ring. For instance, studies have demonstrated that incorporating halogen atoms or other electron-withdrawing groups into the pyridine core can enhance binding affinity to biological targets.

In particular, the presence of both electron-withdrawing and electron-donating groups in 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine can lead to interesting electronic properties that may be exploited in drug design. The bromomethyl group can serve as a handle for introducing additional functionalities through cross-coupling reactions such as Suzuki or Stille couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular architectures.

Moreover, the cyano and nitro groups can be transformed into other functional groups through various chemical transformations. For example, reduction of the cyano group yields an amine, while reduction or hydrolysis of the nitro group produces an amine as well. These transformations provide multiple pathways for modifying the structure of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine, allowing chemists to tailor its properties for specific applications.

Agrochemical research has also benefited from the use of pyridine derivatives. Many pesticides and herbicides contain pyridine moieties due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups in 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine makes it a promising candidate for developing new agrochemicals with improved efficacy and environmental safety.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation, cyanation, fluorination, and nitration reactions. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In conclusion,3-(Bromomethyl)-2-cyano-5-(difluoromethyl)-4-nitropyridine (CAS No. 1805288-45-2) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it valuable for constructing novel compounds with diverse biological activities. Ongoing research continues to explore new synthetic routes and applications for this compound, underscoring its importance in modern chemical research.